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Compound of Interest

2-Chloro-N-(2,6-

Compound Name:

diethylphenyl)acetamide
CAS No.: 6967-29-9
Cat. No.: B1208496

Get Quote

\ J

This technical guide provides a comprehensive overview of 2-Chloro-N-(2,6-
diethylphenyl)acetamide, including its chemical identity, physicochemical properties,
synthesis, and biological significance. The information is intended for researchers, scientists,
and professionals in drug development and chemical research.

Chemical Identity

IUPAC Name: 2-chloro-N-(2,6-diethylphenyl)acetamide[1]

Synonyms:

N-(2,6-diethylphenyl)-2-chloroacetamide

2-Chloro-2',6'-diethylacetanilide

CDEPA-2

N-CHLOROACETYL-2,6-DIETHYLANILINE
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Physicochemical Properties

The following table summarizes the key physicochemical properties of 2-Chloro-N-(2,6-
diethylphenyl)acetamide.

Property Value Source
Molecular Formula C12H16CINO [1]
Molecular Weight 225.71 g/mol [2]
CAS Number 6967-29-9 [1]
Melting Point 135-136 °C [2]
Physical Description Solid [2]

Experimental Protocols
General Synthesis of N-Aryl Chloroacetamides

A common method for the synthesis of 2-Chloro-N-(2,6-diethylphenyl)acetamide involves the
acylation of 2,6-diethylaniline with chloroacetyl chloride. While a specific protocol for the diethyl
derivative is not readily available, the following procedure for a related compound, 2-Chloro-N-

(2,6-dimethylphenyl)acetamide, illustrates the general methodology.

Reaction: 2,6-Disubstituted aniline + Chloroacetyl chloride — 2-Chloro-N-(2,6-disubstituted
phenyl)acetamide

Procedure adapted for 2-Chloro-N-(2,6-dimethylphenyl)acetamide:
» Dissolve 182 g of 2,6-xylidine in 4 L of 1,2-dichloroethylene.

e Add 1.6 L of a 1N sodium hydroxide aqueous solution to the mixture and stir.
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e Add 203 g of chloroacetyl chloride dropwise over 1.5 hours, maintaining the internal
temperature between 20 and 35°C.[3]

» Continue stirring the mixture at this temperature for an additional 1.5 hours.[3]
o Separate the organic layer and concentrate it under reduced pressure.[3]

o Collect the resulting precipitate by filtration and dry under reduced pressure to yield the final
product.[3]

This procedure can be adapted for the synthesis of 2-Chloro-N-(2,6-diethylphenyl)acetamide
by substituting 2,6-xylidine with 2,6-diethylaniline.

Biological Significance and Metabolic Pathways

2-Chloro-N-(2,6-diethylphenyl)acetamide (CDEPA) is a known human metabolite of the
chloroacetanilide herbicides Alachlor and Butachlor.[2] The formation of CDEPA is a key step in
the metabolic pathway of these herbicides.

Metabolic Pathway of Alachlor

The herbicide Alachlor undergoes N-dealkylation to form CDEPA. This metabolic conversion is
catalyzed by cytochrome P450 enzymes, specifically CYP3A4 in humans.[4] CDEPA can then
be further metabolized to 2,6-diethylaniline.[5]
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Caption: Metabolic pathway of Alachlor to 2,6-Diethylaniline via CDEPA.

Experimental Workflow for Metabolite Analysis

The analysis of Alachlor and its metabolites, including CDEPA, often involves extraction from a
biological matrix followed by chromatographic separation and detection.
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Caption: General workflow for the analysis of Alachlor and its metabolites.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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